Octane, 1-bromo-8-fluoro-

• IUPAC Name: 1-bromo-8-fluorooctane
• InChI: InChI=1S/C8H16BrF/c9-7-5-3-1-2-4-6-8-10/h1-8H2
• InChI Key: RTFARVWMEFHIKS-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCBr)CCCF
• Molecular Formula: C8H16BrF
• DSSTOX Substance ID: DTXSID20208021
• Molecular Weight: 211.11 g/mol
• CAS RN: 593-12-4

Description

“Octane, 1-bromo-8-fluoro-” is an organic compound with the chemical formula C8H16BrF. It is a colorless liquid with a pungent odor. It is an important organic synthesis intermediate, which can be used to synthesize other organic compounds, such as pesticides, pharmaceuticals, and dyes. It is also commonly used as a catalyst for organic synthesis reactions.

Synthesis Analysis

The synthesis of “Octane, 1-bromo-8-fluoro-” involves the reaction of 1-Octene with hydrogen fluoride to obtain 1-fluorooctane. Then, 1-bromo-8-fluorooctane is generated by reacting 1-fluorooctane with hydrogen bromide.

Molecular Structure Analysis

The molecular formula of “Octane, 1-bromo-8-fluoro-” is CHBrF. It has an average mass of 211.115 Da and a monoisotopic mass of 210.041931 Da.

Physical And Chemical Properties Analysis

“Octane, 1-bromo-8-fluoro-” has a boiling point of 474 K and a fusion point of 218.2 K. The enthalpy of vaporization is 55.77 kJ/mol.

Safety and Hazards

When handling “Octane, 1-bromo-8-fluoro-”, it is advised to wear personal protective equipment, avoid contact with skin, eyes, and clothing, and avoid breathing vapors or spray mist. In case of accidental ingestion or inhalation, immediate medical attention is required.

Synthesis routes and methods

Procedure details

A solution of 8-bromooctan-1-ol (Hendry et al., J. Chem. Ecol., 1, 317, 1975), (2.50 g, 11.9 mmol) in methylene chloride (about 3 ml) is slowly added to a stirred solution of diethylaminosulfur trifluoride (DAST) (Middleton, J. Org. Chem, 40, 574, 1975) (1.5 mL, 11.9 mmol) in methylene chloride (10 mL), cooled to -78° C. After the addition is completed, the reaction mixture is warmed to 25° C. and saturated aqueous sodium bicarbonate (about 5 mL) is added, followed by dilution with ether (about 200 mL). The organic layer is then separated, and washed with water (20 mL), saturated sodium bicarbonate (20 mL) and then dried (MgSO4). The volatiles are removed in vacuo and the crude product is purified by flash chromatography using hexane/ethyl acetate, (95.5, v/v) to afford 8-bromo-fluoro-octane (1.54 g, 61%) as a clear colorless liquid: Rf=0.70, hexane/ethyl acetate (7:3, v/v); IR (film) ν2850-3000 (alkane CH) and 1H-NMR (CDCl3) δ1.15-2.0 (m, 12H), 3.39 (t, J=6 Hz, 2H), 4.42 (dt, J=48 Hz, 6 Hz, 2H).